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Compound of Interest

Compound Name: Propylthiouracil-d5

Cat. No.: B563499 Get Quote

For Immediate Reference: Key Safety and Handling Information

Propylthiouracil-d5 is a deuterated form of Propylthiouracil, a compound recognized as

harmful if swallowed and a suspected carcinogen. It can also cause irritation to the skin, eyes,

and respiratory system. Adherence to strict safety protocols is imperative to minimize exposure

and ensure a safe laboratory environment. The following guide provides essential procedural

information for handling, storage, and disposal.

Personal Protective Equipment (PPE)
Consistent and correct use of Personal Protective Equipment is the first line of defense against

chemical exposure. The following table summarizes the required PPE when handling

Propylthiouracil-d5.
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles or a

face shield where splashing is

possible.[1][2]

Protects eyes from dust

particles and accidental

splashes.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile). Double gloving is

recommended.[2]

Prevents skin contact and

absorption.[1] Gloves should

be changed frequently,

especially if contaminated.[2]

Body Protection

A lab coat must be worn at all

times. Consider a chemical-

resistant apron for larger

quantities or when there is a

risk of splashing.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Work in a well-ventilated area,

preferably within a chemical

fume hood, to minimize

inhalation of dust.[1][3] A

NIOSH-approved respirator

may be necessary for

operations that generate

significant dust or aerosols.[1]

Propylthiouracil can be harmful

if inhaled, causing respiratory

tract irritation.

Operational Plan for Handling Propylthiouracil-d5
Follow these step-by-step instructions for the safe handling of Propylthiouracil-d5 from receipt

to disposal.

1. Preparation and Pre-Handling:

Before beginning any work, ensure you have read and understood the Safety Data Sheet

(SDS) for Propylthiouracil-d5.

Verify that all necessary PPE is available and in good condition.

Ensure that the chemical fume hood is certified and functioning correctly.[4]
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Locate the nearest eyewash station and safety shower and confirm they are unobstructed.[1]

2. Handling the Compound:

Conduct all manipulations of solid Propylthiouracil-d5 within a chemical fume hood to

control airborne particles.[3]

When weighing the compound, use a balance inside the fume hood or in a designated

containment area.

Avoid generating dust.[3] Use smooth, careful motions when transferring the powder.

If creating a solution, add the solid to the solvent slowly to prevent splashing.

3. Post-Handling and Storage:

After handling, thoroughly wash your hands with soap and water, even if gloves were worn.

Clean all contaminated surfaces and equipment.

Store Propylthiouracil-d5 in a tightly sealed, clearly labeled container.

Keep the container in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents.[1]

Disposal Plan
Proper disposal of Propylthiouracil-d5 and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Solid Waste: All disposable materials contaminated with Propylthiouracil-d5, including

gloves, weigh boats, and paper towels, should be placed in a dedicated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste: Solutions containing Propylthiouracil-d5 should be collected in a separate,

sealed, and labeled hazardous liquid waste container. Do not pour down the drain.
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Sharps Waste: Any contaminated sharps, such as needles or razor blades, must be

disposed of in a designated sharps container.

2. Waste Collection and Disposal:

All waste containers must be labeled with "Hazardous Waste," the full chemical name

("Propylthiouracil-d5"), and the associated hazards (e.g., "Toxic," "Carcinogen").

Follow your institution's specific procedures for hazardous waste pickup and disposal.

Typically, this involves contacting the Environmental Health and Safety (EHS) office.

Ultimately, chemical waste such as Propylthiouracil-d5 is often disposed of via high-

temperature incineration by a licensed waste management facility.[5][6]

Quantitative Data
No specific occupational exposure limits (e.g., PEL, TLV) for Propylthiouracil-d5 were

identified in the reviewed safety literature. All handling should aim to minimize any level of

exposure.

Parameter Value

Occupational Exposure Limit Not established

Workflow for Safe Handling of Propylthiouracil-d5
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Caption: Workflow for the safe handling of Propylthiouracil-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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